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Get Quote

Part 1: Abstract & Core Value Proposition
The Challenge: L-Cystine is a critical amino acid for mammalian cell culture, serving as the

rate-limiting substrate for glutathione (GSH) synthesis and a key building block for recombinant

proteins (e.g., monoclonal antibodies).[1][2][3][4] However, its extremely low solubility at neutral

pH (< 0.1 g/L) forces process development scientists to utilize separate alkaline feeds (pH >

10) or highly acidic stock solutions. These strategies introduce process variability, including pH

spikes, precipitation risks, and osmolality shocks that can induce apoptosis and reduce specific

productivity (

).

The Solution: Disodium L-Cystine (CAS: 199329-53-8) is the disodium salt form of L-cystine.

[5][6] It retains the biological efficacy of L-cystine but exhibits superior solubility in neutral

aqueous buffers. This application note details how to leverage Disodium L-Cystine to

formulate highly concentrated, neutral pH feeds, simplifying fed-batch processes and

enhancing titer by maintaining stable redox homeostasis.

Part 2: Scientific Mechanism & Rationale[7]
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Cellular Uptake and Metabolism
Unlike L-cysteine, which can be toxic at high concentrations due to auto-oxidation and radical

generation, L-cystine is the preferred transport form for many cell lines (CHO, HEK293).

Transport: L-Cystine enters the cell via the System

antiporter (SLC7A11), exchanging one molecule of intracellular glutamate for one molecule
of extracellular cystine.[3]

Reduction: Once cytosolic, the disulfide bond is rapidly cleaved by thioredoxin reductase or

GSH, releasing two molecules of L-cysteine.

Anabolic Fate: L-Cysteine is immediately utilized for protein synthesis or ligated with

glutamate and glycine to form Glutathione (GSH), the cell's master antioxidant.

The Solubility Advantage
The disodium salt replaces the protons on the carboxylic acid groups with sodium ions,

preventing the strong intermolecular hydrogen bonding that causes L-cystine to crystallize out

of neutral solutions.

Property
L-Cystine
(Standard)

L-Cysteine HCl Disodium L-Cystine

Solubility (pH 7.0) Insoluble (< 0.1 g/L)
Soluble, but oxidizes

rapidly

Highly Soluble (> 50

g/L)

Feed pH Requirement Alkaline (pH > 10.5) Acidic (pH < 2.0) Neutral (pH 7.0 - 7.5)

Process Risk
Precipitation, pH

Spikes

Toxicity, Oxidation to

Cystine
Low Risk, Stable

Primary Use
Basal Media (low

conc.)
Acidic Feeds

Neutral Concentrated

Feeds

Pathway Visualization
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The following diagram illustrates the transport mechanism and the critical role of Cystine in

oxidative stress management.
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Caption: Figure 1: Mechanism of Disodium L-Cystine uptake via System xc- and conversion

to antioxidant GSH.

Part 3: Experimental Protocol
Protocol A: Preparation of 100 mM Neutral Stock
Solution
Objective: Create a stable, neutral pH stock solution of L-Cystine for feed supplementation.

Materials:

L-Cystine Disodium Salt Monohydrate (MW: ~302.3 g/mol )[5][6]

WFI (Water for Injection) or Cell Culture Grade Water

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12432307/docs?utm_src=pdf-body-img#application-note-cell-culture-media-optimization-with-disodium-l-cystine
https://www.benchchem.com/product/b12432307/docs?utm_src=pdf-body#application-note-cell-culture-media-optimization-with-disodium-l-cystine
http://aminoacids-en.com/1-6-l-cystine-disodium-salt-monohydrate.html
https://www.scbt.com/p/l-cystine-disodium-salt-monohydrate-199329-53-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.22 µm PES (Polyethersulfone) Filter unit[4]

Osmometer

Procedure:

Calculation: To prepare 100 mL of 100 mM stock:

Dissolution:

Add 80 mL of WFI to a beaker.

Slowly add 3.023 g of Disodium L-Cystine while stirring.

Note: Unlike standard L-Cystine, this will dissolve rapidly at neutral pH.[2][7]

pH Adjustment (Optional): Measure pH. It should be naturally neutral to slightly basic. If

necessary, adjust to pH 7.2 - 7.4 using dilute HCl. Do not use NaOH, as the sodium load is

already defined.

Volume Adjustment: Top up to 100 mL with WFI.

Sterilization: Filter immediately through a 0.22 µm PES filter.

Storage: Store at 2-8°C protected from light. Stability is typically >3 months.

Protocol B: Optimization Workflow (DoE)
Objective: Determine the optimal concentration of Disodium L-Cystine to maximize titer

without inducing ammonia toxicity.

Experimental Design:

System: CHO-K1 Fed-batch (e.g., shake flasks or Ambr® 15).

Basal Media: Chemically defined, cystine-limited (standard commercial media often contains

~1-2 mM).

Feed Strategy: Bolus addition on Days 3, 5, 7, and 9.
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Treatment Groups:

Group
Supplementation (Final
Conc. Increase)

Rationale

Control 0 mM (Basal only)
Establish baseline
growth/titer.

Low + 2 mM
Prevent depletion; support

maintenance energy.

Mid + 5 mM
Support high-density biomass

& GSH synthesis.

| High | + 10 mM | Stress test; identify ammonia toxicity threshold. |

Workflow Diagram:
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Caption: Figure 2: Design of Experiment (DoE) workflow for optimizing cystine feed

concentrations.

Part 4: Troubleshooting & Best Practices
Precipitation in Media:

Symptom:[7][8] White crystals forming after 24 hours at 37°C.

Cause: Interaction with high concentrations of Copper (Cu²⁺) or Iron (Fe³⁺) in the basal

media, or oxidation of reduced cysteine back to insoluble cystine aggregates if pH drifts <

6.5.
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Fix: Ensure the stock solution is neutral (pH 7.0-7.4). Chelate trace metals if necessary, or

reduce the bolus volume and increase frequency.

Ammonia Spikes:

Symptom:[7][8] High ammonium (

) levels (>10 mM) in late culture.

Cause: Excess cystine catabolism.

Fix: Reduce the feed concentration. Cystine should be "growth limiting" but "productivity

sufficient."

Hygroscopicity:

Disodium L-Cystine is more hygroscopic than L-Cystine. Always store the powder in a

desiccator and tightly seal the container immediately after weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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